Cas no 72115-06-1 (4-Amino-2-methylbenzonitrile)

4-Amino-2-methylbenzonitrile Properties

Names and Identifiers

• 4-Amino-2-methylbenzonitrile
• 4-AMINO 2-METHYLBENZONITRILE
• 4-amino-2-methylbenzenecarbonitrile
• 4-Amino-2-methyl-benzonitril
• 4-amino-2-methyl-benzonitrile
• 4-Amino-o-toluylsaeurenitril
• 4-cyano-3-methylaniline
• Benzonitrile, 4-amino-2-methyl-
• 4-Amino-o-tolunitrile
• RGHJWZADAWEIFE-UHFFFAOYSA-N
• SBB085816
• AB3033
• AM83242
• BC667367
• 4-amino-2-methylbenzonitrile, AldrichCPR
• AB0061270
• Z5070
• ST24023274
• A866314
• AE-562/43286977
• AS-20086
• MFCD09260793
• DTXSID00429095
• SCHEMBL568981
• AKOS006330303
• FT-0731430
• 4-amino-2-methyl benzonitrile
• EN300-367187
• 72115-06-1
• CS-W018776
• DB-024505
• +Expand

• MDL： MFCD09260793
• InChIKey： RGHJWZADAWEIFE-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,10H2,1H3
• SMILES： N([H])([H])C1C([H])=C([H])C(C#N)=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 132.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.068748264g/mol
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 2.03008
• PSA: 49.81000
• Boiling Point: 298.801 °C at 760 mmHg
• Melting Point: 90 °C
• Flash Point: 134.511 °C
• Color/Form: White solid
• Density: 1.105

4-Amino-2-methylbenzonitrile Security Information

4-Amino-2-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%